Cas no 1076198-55-4 (N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc)

• Product Name: N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc
• CAS No: 1076198-55-4
• MF: C₂₁H₂₁N₅O₄
• MW: 407.422544240952
• CID: 1063290
• PubChem ID: 29984089
• Update Time: 2025-07-19

N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-5-nitrophenyl)-N-[4-pyridin-3-yl-pyrimidin-2-yl]-t-boc
• tert-butyl N-(2-methyl-5-nitrophenyl)-N-(4-pyridin-3-ylpyrimidin-2-yl)carbamate
• tert-Butyl (2-methyl-5-nitrophenyl)[4-(pyridin-3-yl)pyrimidin-2-yl]carbamate
• DTXSID90652653
• 1076198-55-4
• N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc

• Inchi： 1S/C21H21N5O4/c1-14-7-8-16(26(28)29)12-18(14)25(20(27)30-21(2,3)4)19-23-11-9-17(24-19)15-6-5-10-22-13-15/h5-13H,1-4H3
• InChI Key： WVHXRTOGRKVTRA-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=CC=C(C2C=NC=CC=2)N=1)C1C=C(C=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 407.15900
• Monoisotopic Mass: 407.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.03000
• LogP: 5.35160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc

Comprehensive Overview of N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc (CAS No. 1076198-55-4)

The compound N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc (CAS No. 1076198-55-4) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. This Boc-protected derivative features a pyrimidine core linked to a pyridine ring and a nitrophenyl group, making it a versatile intermediate in drug discovery. Its unique structure has attracted attention for applications in kinase inhibition and targeted therapy development, aligning with current trends in precision medicine and small-molecule drug design.

In recent years, researchers have focused on N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc due to its potential role in modulating protein-protein interactions. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic processes, a critical factor in multi-step organic synthesis. This characteristic addresses common challenges in medicinal chemistry, where protecting group strategies often determine reaction success rates. The compound's nitroaromatic moiety also provides opportunities for further functionalization, a feature highly valued in combinatorial chemistry approaches.

The structural complexity of CAS 1076198-55-4 demonstrates excellent potential for structure-activity relationship (SAR) studies. Its heterocyclic architecture mirrors motifs found in many FDA-approved drugs, particularly in oncology and inflammation therapeutics. Current literature suggests particular interest in its hydrogen-bonding capacity and π-stacking interactions, which are crucial for binding to biological targets. These properties position the compound as a valuable scaffold in fragment-based drug discovery, a growing area in pharmaceutical research that addresses the need for more efficient lead compound identification.

From a synthetic chemistry perspective, N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc represents an important example of nitrogen-rich heterocycle design. The presence of both pyridine and pyrimidine rings offers multiple sites for molecular recognition, while the electron-withdrawing nitro group influences the compound's electronic properties. Such features are increasingly important in developing proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities that require precise control of molecular interactions.

Quality control of CAS 1076198-55-4 presents specific analytical challenges due to its structural complexity. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify purity and confirm structure. These analytical requirements reflect broader industry trends toward high-characterization intermediates in pharmaceutical manufacturing. The compound's stability profile under various conditions (pH, temperature, solvent systems) has become a subject of investigation, particularly for researchers optimizing green chemistry processes and seeking to minimize waste in synthetic pathways.

In the context of drug discovery pipelines, N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc serves as a strategic building block for kinase inhibitor development. The pyrimidine-pyridine pharmacophore is recognized for its ability to interact with ATP-binding sites, making derivatives of this compound particularly interesting for cancer research. Recent publications have explored its potential in addressing drug resistance mechanisms, a pressing concern in modern therapeutics. This aligns with growing interest in next-generation targeted therapies that can overcome limitations of existing treatments.

The commercial availability of CAS 1076198-55-4 has facilitated its adoption across research institutions and pharmaceutical companies. Suppliers typically provide detailed certificates of analysis and material safety data, reflecting industry standards for research chemicals. Proper handling requires consideration of its photochemical properties, as the nitroaromatic component may exhibit sensitivity to light. These practical considerations are essential for researchers incorporating the compound into high-throughput screening campaigns or medicinal chemistry optimization programs.

Future research directions for N-(2-Methyl-5-nitrophenyl)-N-4-pyridin-3-yl-pyrimidin-2-yl-t-boc may explore its potential in covalent inhibitor design, leveraging the reactivity of its nitro group for selective target engagement. The compound's modular architecture also suggests utility in DNA-encoded library technology, an innovative approach accelerating hit identification. As the pharmaceutical industry continues to emphasize rational drug design, such well-characterized intermediates will remain crucial for developing novel therapeutic agents with improved efficacy and safety profiles.